3-chloro-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-2-methylbenzenesulfonamide

• IUPAC Name: 3-chloro-N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C17H18ClNO3S/c1-12-15(18)7-4-8-16(12)23(21,22)19-11-17(20)10-9-13-5-2-3-6-14(13)17/h2-8,19-20H,9-11H2,1H3
• InChI Key: JCUBEWXBSOMEGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NCC2(CCC3=CC=CC=C32)O
• Molecular Formula: C17H18ClNO3S
• Molecular Weight: 351.8 g/mol

Description

3-chloro-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H18ClNO3S and its molecular weight is 351.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Anticancer Potential : Research on sulfonamide derivatives has shown promising anticancer activity, with some compounds evaluated for their ability to induce apoptosis and autophagy pathways. They have also been tested for carbonic anhydrase inhibitory effects on human isoenzymes associated with cancer, highlighting their potential as drug candidates for cancer treatment (Gul et al., 2018).

• Antibacterial and Enzyme Inhibition : Sulfonamide derivatives have been synthesized and tested for their antibacterial activity against various bacterial strains. They have also been evaluated for their inhibition of enzymes like α-glucosidase and acetylcholinesterase, which are relevant for conditions like diabetes and Alzheimer's disease, respectively (Abbasi et al., 2015).

• Antimicrobial and Antifungal Activities : Compounds with a sulfonamide moiety have been investigated for their antimicrobial and antifungal activities. These studies contribute to the development of new therapeutic agents for infectious diseases (Zareef et al., 2007).

Supramolecular Chemistry

• Solid-State Characterization : Solid-state NMR and X-ray diffraction analyses have been used to characterize sulfonamide compounds, providing insights into their molecular structures and potential applications in drug development (Pawlak et al., 2021).